N-tert-butyl-4-(propanoylamino)benzamide

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: N-tert-butyl-4-(propanoylamino)benzamide
• InChI: InChI=1S/C14H20N2O2/c1-5-12(17)15-11-8-6-10(7-9-11)13(18)16-14(2,3)4/h6-9H,5H2,1-4H3,(H,15,17)(H,16,18)
• InChI Key: FVDVWDMNBQCCDU-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NC(C)(C)C

Description

N-tert-butyl-4-(propanoylamino)benzamide, also known as Boc-4-APB, is a chemical compound that belongs to the class of benzamide derivatives. It is widely used in scientific research due to its unique properties and potential applications in various fields. In

Mechanism of Action

The mechanism of action of N-tert-butyl-4-(propanoylamino)benzamide involves its interaction with IP3Rs. N-tert-butyl-4-(propanoylamino)benzamide binds to the IP3-binding site on IP3Rs and stabilizes the closed conformation of the receptor. This results in a decrease in the release of calcium ions from the endoplasmic reticulum (ER) into the cytosol, which in turn modulates calcium signaling in cells.
Biochemical and Physiological Effects:
N-tert-butyl-4-(propanoylamino)benzamide has been shown to have various biochemical and physiological effects. In addition to its modulation of calcium signaling, N-tert-butyl-4-(propanoylamino)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, N-tert-butyl-4-(propanoylamino)benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-tert-butyl-4-(propanoylamino)benzamide in lab experiments is its specificity for IP3Rs. N-tert-butyl-4-(propanoylamino)benzamide has been shown to selectively modulate IP3Rs without affecting other calcium channels or receptors. This makes it a valuable tool for studying the role of calcium signaling in various cellular processes. However, one of the limitations of using N-tert-butyl-4-(propanoylamino)benzamide is its relatively low potency compared to other IP3R modulators. This can make it difficult to achieve the desired level of modulation in some experiments.

Future Directions

There are several future directions for the use of N-tert-butyl-4-(propanoylamino)benzamide in scientific research. One potential direction is the development of more potent and selective IP3R modulators based on the structure of N-tert-butyl-4-(propanoylamino)benzamide. Another direction is the use of N-tert-butyl-4-(propanoylamino)benzamide in the study of the role of calcium signaling in various diseases, such as cancer, neurodegenerative disorders, and autoimmune diseases. Furthermore, the use of N-tert-butyl-4-(propanoylamino)benzamide in combination with other drugs or therapies may enhance its effectiveness in treating various diseases.

Synthesis Methods

The synthesis of N-tert-butyl-4-(propanoylamino)benzamide involves a series of chemical reactions that require specific reagents and conditions. One of the most commonly used methods for synthesizing N-tert-butyl-4-(propanoylamino)benzamide is the reaction of 4-aminobenzoic acid with tert-butyl chloroformate in the presence of triethylamine. This reaction produces N-tert-butyl-4-aminobenzoate, which is then reacted with propanoyl chloride to obtain N-tert-butyl-4-(propanoylamino)benzamide.

Scientific Research Applications

N-tert-butyl-4-(propanoylamino)benzamide has been extensively used in scientific research for its potential applications in various fields. One of the most notable applications of N-tert-butyl-4-(propanoylamino)benzamide is in the study of calcium signaling in cells. N-tert-butyl-4-(propanoylamino)benzamide has been shown to modulate the activity of inositol 1,4,5-trisphosphate receptors (IP3Rs), which are important regulators of calcium signaling in cells. This modulation of IP3Rs by N-tert-butyl-4-(propanoylamino)benzamide has been used to study the role of calcium signaling in various cellular processes, such as cell proliferation, differentiation, and apoptosis.